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Compound of Interest

Compound Name: Celangulatin C

Cat. No.: B12390426 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential guidance on the safe and compliant disposal of

Celangulatin C, a sesquiterpene polyol ester utilized in research. Adherence to these

procedures is critical for maintaining a safe laboratory environment and ensuring regulatory

compliance. As a valued researcher, your commitment to safety is paramount, and this guide is

designed to provide clear, actionable steps for the responsible management of this chemical.

While a specific Safety Data Sheet (SDS) for Celangulatin C was not readily available in public

databases, the following procedures are based on established best practices for the disposal of

hazardous chemical waste in a laboratory setting. It is imperative to treat Celangulatin C with

the care required for hazardous materials. Should a specific SDS for Celangulatin C become

available, its guidance must be followed.

Key Chemical and Safety Data
While detailed quantitative data for Celangulatin C is limited, the following information has

been compiled from available sources. Researchers should always strive to consult a

compound-specific SDS for the most accurate information.
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Property Value Source

Chemical Formula C32H42O13 [1]

Molecular Weight 634.67 g/mol [1]

Known Hazards

Based on general principles for

novel research compounds,

treat as toxic if swallowed.

[2]

Storage

Store in a tightly closed

container in a dry, well-

ventilated place. Keep locked

up or in an area accessible

only to qualified or authorized

persons. For solutions, store at

-20°C for up to one month or

-80°C for up to six months to

avoid degradation.

[1][2]

Step-by-Step Disposal Protocol for Celangulatin C
This protocol outlines the necessary steps for the safe disposal of solid Celangulatin C and

solutions containing it.

1. Waste Identification and Segregation:

Solid Waste: All disposable materials contaminated with Celangulatin C, such as gloves,

weighing papers, and pipette tips, must be considered hazardous waste.

Liquid Waste: Unused or waste solutions of Celangulatin C, as well as the first rinse of any

container that held the compound, must be collected as hazardous chemical waste.

Segregation: Do not mix Celangulatin C waste with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.

2. Waste Collection and Container Management:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.glpbio.com/kr/celangulatin-c.html
https://www.glpbio.com/kr/celangulatin-c.html
https://www.sigmaaldrich.com/JP/en/sds/sigma/x1126?userType=undefined
https://www.glpbio.com/kr/celangulatin-c.html
https://www.sigmaaldrich.com/JP/en/sds/sigma/x1126?userType=undefined
https://www.benchchem.com/product/b12390426?utm_src=pdf-body
https://www.benchchem.com/product/b12390426?utm_src=pdf-body
https://www.benchchem.com/product/b12390426?utm_src=pdf-body
https://www.benchchem.com/product/b12390426?utm_src=pdf-body
https://www.benchchem.com/product/b12390426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containers: Use only approved, leak-proof, and chemically compatible containers for waste

collection. These containers should be obtained from your institution's EHS department.

Labeling: All waste containers must be clearly labeled with a "Hazardous Waste" tag. The

label must include the full chemical name ("Celangulatin C") and any known hazard

characteristics.

Container Handling: Keep waste containers securely closed at all times, except when adding

waste. Store waste containers in a designated and properly ventilated secondary

containment area, away from incompatible materials.

3. Disposal of Empty Containers:

Thoroughly empty the original container of all Celangulatin C.

The first rinse of the container must be collected and disposed of as hazardous waste.

After the initial rinse, subsequent rinses may be permissible for drain disposal depending on

local regulations. However, it is best practice to collect all rinses as hazardous waste.

Before disposing of the rinsed container as solid waste, all labels must be completely

removed or defaced.

Rinsed and dried glass containers should be placed in designated glass disposal boxes.

4. Requesting Waste Pickup:

Once a waste container is full, or if it is no longer needed, a waste pickup must be requested

from your institution's EHS department.

Do not dispose of Celangulatin C waste down the drain or in the regular trash.[3]

5. Emergency Procedures:

Spills: In the event of a spill, immediately alert others in the area. If the spill is large or you

are not trained to handle it, evacuate the area and contact your institution's emergency

response team. For small spills, if you are trained and have the appropriate personal
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protective equipment (PPE), carefully clean the affected area. All materials used for cleanup

must be disposed of as hazardous waste.

Exposure: In case of skin or eye contact, flush the affected area with copious amounts of

water for at least 15 minutes and seek immediate medical attention. If swallowed, seek

immediate medical attention and provide the SDS if available.[2]

Experimental Workflow for Celangulatin C Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Celangulatin C waste.

Celangulatin C Disposal Workflow
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Celangulatin C waste.

This guidance is intended to supplement, not replace, your institution's specific policies and

procedures for hazardous waste management. Always consult with your Environmental Health

and Safety department for clarification and to ensure full compliance with all applicable

regulations. By prioritizing safety and proper disposal, you contribute to a secure and

sustainable research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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